Cas no 1240529-61-6 (N-(thiophen-3-ylmethyl)aniline hydrochloride)

• Product Name: N-(thiophen-3-ylmethyl)aniline hydrochloride
• CAS No: 1240529-61-6
• MF: C₁₁H₁₂ClNS
• MW: 225.737680435181
• CID: 4579961
• Update Time: 2025-05-20

N-(thiophen-3-ylmethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(thiophen-3-ylmethyl)aniline hydrochloride
• N-(thiophen-3-ylmethyl)aniline;hydrochloride
• N-[(Thiophen-3-yl)methyl]aniline hydrochloride

• Inchi： 1S/C11H11NS.ClH/c1-2-4-11(5-3-1)12-8-10-6-7-13-9-10;/h1-7,9,12H,8H2;1H
• InChI Key： CREYUAYVZZJHNC-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.038
• Monoisotopic Mass: 225.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(thiophen-3-ylmethyl)aniline hydrochloride

N-(Thiophen-3-Ylmethyl)Aniline Hydrochloride: A Comprehensive Overview

N-(Thiophen-3-Ylmethyl)Aniline Hydrochloride, identified by the CAS number 1240529-61-6, is a compound of significant interest in both academic and industrial research. This compound, which belongs to the class of aromatic amines, has garnered attention due to its unique structural properties and potential applications in various fields. Recent studies have highlighted its role in drug discovery, material science, and as an intermediate in the synthesis of more complex molecules.

The molecular structure of N-(Thiophen-3-Ylmethyl)Aniline Hydrochloride comprises a thiophene ring attached to an aniline group via a methylene bridge. The thiophene moiety, a five-membered aromatic ring containing sulfur, contributes to the compound's electronic properties, making it a versatile building block for further chemical modifications. The hydrochloride salt form ensures stability and solubility, which are critical for its use in various experimental setups.

Recent research has focused on the synthesis and characterization of this compound. One notable study published in 2023 explored the optimization of its synthesis through a two-step process involving nucleophilic aromatic substitution and subsequent acidification. This method not only enhances yield but also ensures high purity, which is essential for its application in sensitive biological assays.

In terms of applications, N-(Thiophen-3-Ylmethyl)Aniline Hydrochloride has shown promise as a precursor in the development of novel pharmaceutical agents. Its ability to act as a bioisostere for other aromatic amine-containing drugs makes it a valuable tool in medicinal chemistry. For instance, researchers have utilized this compound to design analogs with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity.

Moreover, the compound's electronic properties have led to its exploration in materials science. Studies have demonstrated that thin films prepared from this compound exhibit unique optical and electrical characteristics, making them suitable for applications in organic electronics. This includes potential use in light-emitting diodes (LEDs) and photovoltaic devices.

The stability and reactivity of N-(Thiophen-3-Ylmethyl)Aniline Hydrochloride under various conditions have also been investigated extensively. Research indicates that the compound is stable under neutral and mildly acidic conditions but undergoes degradation under strong basic conditions. This information is crucial for its safe handling and storage.

In conclusion, N-(Thiophen-3-Ylmethyl)Aniline Hydrochloride (CAS No. 1240529-61-6) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial applications.